N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)cyclohex-3-ene-1-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C17H19NO2S/c19-17(13-5-2-1-3-6-13)18-11-15(14-8-10-21-12-14)16-7-4-9-20-16/h1-2,4,7-10,12-13,15H,3,5-6,11H2,(H,18,19)
• InChI Key: SETSBGHFFGPKKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCC(C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)cyclohex-3-ene-1-carboxamide, also known as FEC, is a chemical compound that has been widely studied for its potential applications in scientific research. FEC is a synthetic compound that belongs to the class of cyclohexene carboxamides. It has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.

Scientific Research Applications

Synthesis and Reactivity

N-substituted furan and thiophene derivatives, including compounds similar to the specified chemical structure, have been extensively studied for their reactivity and synthetic applications. For instance, the transformations of N-(2-acylaryl)benzamides and analogous compounds under specific cyclization conditions have been explored to yield a variety of heterocyclic compounds with potential applications in pharmaceuticals and materials science (S. S. Mochalov et al., 2016). Similarly, the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole through a series of reactions starting from N-(1-Naphthyl)furan-2-carboxamide demonstrates the compound's utility in synthesizing complex heterocycles (А. Aleksandrov & М. М. El’chaninov, 2017).

Biological Applications

The study of furan-carboxamide derivatives, including structures similar to the one , has shown significant biological activities. A novel series of furan-carboxamide derivatives were identified as potent inhibitors of the influenza A H5N1 virus, highlighting their potential in antiviral therapy (Yu Yongshi et al., 2017). Additionally, the antimicrobial activities of some Schiff bases of 2-amino-4-(4-chlorophenyl) –n-(3-furan-2-ylmethyl carboxamido) thiophenes against various microorganisms suggest their application in developing new antimicrobial agents (M. Arora et al., 2013).

Material Science and Photophysical Properties

Research on the synthesis and properties of functionalized N-(4-Bromophenyl)furan-2-carboxamides, including their antibacterial activities against drug-resistant bacteria, indicates the potential use of such compounds in material science and as bioactive molecules for pharmaceutical applications (A. Siddiqa et al., 2022). Furthermore, the effect of five-membered heteroaromatic linkers on the performance of phenothiazine-based dye-sensitized solar cells suggests that compounds with similar structures could have significant applications in the development of solar cell technologies (Se Hun Kim et al., 2011).